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For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for 5'-O-DMT-N2-DMF-dG, a key building
block in the chemical synthesis of DNA. It outlines its physicochemical properties and its role
within the broader context of solid-phase oligonucleotide synthesis.

Core Molecular Data

5'-0-DMT-N2-DMF-dG, more formally known as 5'-O-DMT-N2-(dimethylamino)methylidene-2'-
deoxyguanosine, is a protected form of deoxyguanosine. The protecting groups (DMT and
DMF) are essential for preventing unwanted side reactions during the stepwise assembly of a
DNA polymer. The key quantitative data for this compound are summarized below.

Property Value
Molecular Formula C34H36N6O6
Molecular Weight 624.698 g/mol

Note: Data corresponds to the protected nucleoside, not its phosphoramidite derivative.[1]

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15587959#bc-rfq
https://www.benchchem.com/product/b15587959/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-5-o-dmt-n2-dmf-dg
https://www.benchchem.com/product/b15587959/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-5-o-dmt-n2-dmf-dg
https://www.huarenscience.com/products/5-o-dmt-n2-dimethylamino-methylidene-2-deoxyguanosine-cas-no-40094-22-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Role in Oligonucleotide Synthesis
5'-0O-DMT-N2-DMF-dG is a fundamental reagent used in the automated, solid-phase synthesis

of custom DNA sequences (oligonucleotides). Its structure is engineered for this process:

e 5-O-DMT group: The dimethoxytrityl (DMT) group protects the 5'-hydroxyl function of the
deoxyribose sugar. This acid-labile group prevents the nucleoside from polymerizing with
itself. It is removed at the beginning of each synthesis cycle to allow the addition of the next
nucleotide.

e N2-DMF group: The dimethylformamidine (DMF) group protects the exocyclic amine of the
guanine base. This prevents the amine from reacting with the activated phosphoramidite
group of the incoming nucleotide, ensuring that chain elongation occurs exclusively at the 5'-
hydroxyl position.

The compound is typically converted into a phosphoramidite by reacting its 3'-hydroxyl group
before being used in a DNA synthesizer. This "activated" form is ready to couple with the free
5'-hydroxyl of the growing oligonucleotide chain, which is attached to a solid support.

Generalized Experimental Protocol: Coupling Step
in Solid-Phase Synthesis

The primary experimental application for 5'-O-DMT-N2-DMF-dG (in its phosphoramidite form)
is the coupling step within the standard cycle of solid-phase oligonucleotide synthesis. The
following is a generalized methodology for a single coupling cycle.

Objective: To add a single deoxyguanosine nucleotide to a growing DNA chain immobilized on
a solid support (e.g., Controlled Pore Glass - CPG).

Prerequisites:
e The solid support contains an initial nucleoside with a free 5-OH group.
e The 5'-O-DMT-N2-DMF-dG has been converted to its 3'-CE phosphoramidite derivative.

o All reagents are anhydrous.
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Methodology:

e Activation: The 5'-O-DMT-N2-DMF-dG phosphoramidite is mixed with an activator, typically
an acidic azole catalyst such as tetrazole or a derivative thereof. This reaction occurs in an
anhydrous solvent (e.g., acetonitrile) and forms a highly reactive phosphite triester
intermediate.

o Coupling: The solution containing the activated phosphoramidite is passed through the
synthesis column containing the solid support. The free 5'-OH group of the immobilized DNA
chain attacks the activated phosphorus atom, forming a new phosphite triester linkage and
extending the DNA chain by one nucleotide. This reaction is rapid, typically achieving >99%
efficiency in under a minute.

e Washing: The column is flushed with acetonitrile to remove the excess phosphoramidite and
activator.

e Capping: Any unreacted 5'-OH groups on the solid support are acetylated ("capped”) using a
mixture of acetic anhydride and N-methylimidazole. This prevents the formation of failure
sequences (n-1mers) in subsequent cycles.

o Oxidation: The newly formed, unstable phosphite triester linkage is oxidized to a more stable
pentavalent phosphate triester linkage. This is typically achieved using a solution of iodine in
a tetrahydrofuran/water/pyridine mixture.

This four-step cycle (coupling, washing, capping, oxidation) is repeated for each nucleotide to
be added to the sequence. The initial detritylation (removal of the DMT group) of the support-
bound nucleoside precedes the first coupling step.

Workflow Visualization

The following diagram illustrates the logical flow of incorporating a single dG nucleotide into a
growing DNA chain during automated synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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